Cas no 83947-56-2 (4,4,5,5-tetramethyl-2-[(E)-2-phenylethenyl]-1,3,2-dioxaborolane)

4,4,5,5-tetramethyl-2-[(E)-2-phenylethenyl]-1,3,2-dioxaborolane structure
83947-56-2 structure
Product Name:4,4,5,5-tetramethyl-2-[(E)-2-phenylethenyl]-1,3,2-dioxaborolane
CAS No:83947-56-2
MF:C14H19BO2
MW:230.110464334488
MDL:MFCD03453666
CID:90864
PubChem ID:5708413
Update Time:2024-10-26

4,4,5,5-tetramethyl-2-[(E)-2-phenylethenyl]-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • (E)-4,4,5,5-Tetramethyl-2-styryl-1,3,2-dioxaborolane
    • trans-2-Phenylvinylboronic acid pinacol ester
    • E-Phenylethenylboronic acid,pinacol ester
    • trans-2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2- yl)styrene
    • trans-Styrylboronic acid, pinacol ester
    • [(E)-2-PHENYLVINYL]BORONIC ACID, PINACOL ESTER
    • E-Phenylethenylboronic acid, pinacol este
    • SODIUM 4-HYDROXYBUTYRATE
    • TRANS-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-STYROL
    • trans-2-Phenylvinylboronic acid pinacol este
    • TRANS-STYRYLBORON
    • trans-Styrylboronic acid, pinacol este
    • (E)-4,4,5,5-Tetramethyl-2-(2-phenylvinyl)-1,3,2-dioxaborolane
    • 4,4,5,5-Tetramethyl-2-((E)-2-phenylethenyl)-1,3,2-dioxaborolane
    • E-Styrylboronic acid pinacol ester
    • trans-beta-Styrylboronic acid pinacol ester
    • 4,4,5,5-tetramethyl-2-[(E)-2-phenylethenyl]-1,3,2-dioxaborolane
    • 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-phenylethenyl)-, (E)- (ZCI)
    • 4,4,5,5-Tetramethyl-2-[(1E)-2-phenylethenyl]-1,3,2-dioxaborolane (ACI)
    • (E)-2-Styryl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • (E)-4,4,5,5-Tetramethyl-2-(2-phenylethenyl)-1,3,2-dioxaborolane
    • trans-β-Styrylboronic acid pinacol ester
    • 4,4,5,5-tetramethyl-2-((E)-styryl)-[1,3,2]dioxaborolane
    • (E/Z)4,4,5,5-tetramethyl-2-styryl-1,3,2-dioxaborolane
    • 4,4,5,5-Tetramethyl-2-styryl-1,3,2-dioxaborolane
    • e-phenylethenylboronic acid, pinacol ester
    • 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[(1E)-2-phenylethenyl]-
    • SCHEMBL1007719
    • GS-5850
    • AKOS015960064
    • 4,4,5,5-tetramethyl-2-[(1E)-2-phenylethenyl]-1,3,2-dioxaborolane
    • Z2312943806
    • SCHEMBL1007720
    • MFCD03453666
    • 4,4,5,5-tetramethyl-2-[(1Z)-2-phenylethenyl]-1,3,2-dioxaborolane
    • ARAINKADEARZLZ-ZHACJKMWSA-N
    • 4,4,5,5-tetramethyl-2-[(e)-2-phenylvinyl]-1,3,2-dioxaborolane
    • EN300-1270619
    • 83947-56-2
    • (E)-Phenylethenylboronic acid, pinacol ester
    • beta-styrylboronic acid pinacol ester
    • CS-0437049
    • CS-0006605
    • H10648
    • 6-Nitro-1-diazo-2-naphthol-4-sulfonicacid
    • F11372
    • CHEMBL2315711
    • 78782-27-1
    • trans-2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)styrene
    • (E)-STYRYLBORONIC ACID PINACOL ESTER
    • MDL： MFCD03453666
    • Inchi： 1S/C14H19BO2/c1-13(2)14(3,4)17-15(16-13)11-10-12-8-6-5-7-9-12/h5-11H,1-4H3/b11-10+
    • InChI Key： ARAINKADEARZLZ-ZHACJKMWSA-N
    • SMILES： C(/B1OC(C)(C)C(C)(C)O1)=C\C1C=CC=CC=1
    • BRN： 8617179

Computed Properties

  • Exact Mass: 230.14800
  • Monoisotopic Mass: 230.148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 18.5

Experimental Properties

  • Color/Form: Yellowish viscous substance
  • Density: 0.99±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 27-33 °C (lit.)
  • Boiling Point: 80-84 ºC (0.2 Torr)
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: 1.5290
  • PSA: 18.46000
  • LogP: 3.33120
  • Solubility: (mg/m1)
  • Vapor Pressure: No data available

4,4,5,5-tetramethyl-2-[(E)-2-phenylethenyl]-1,3,2-dioxaborolane Security Information

4,4,5,5-tetramethyl-2-[(E)-2-phenylethenyl]-1,3,2-dioxaborolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,4,5,5-tetramethyl-2-[(E)-2-phenylethenyl]-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019064631-5g
E-Phenylethenylboronic acid pinacol ester
 83947-56-2 98%
5g
 $190.16 2023-08-31
Alichem
A019064631-10g
E-Phenylethenylboronic acid pinacol ester
 83947-56-2 98%
10g
 $332.82 2023-08-31
Alichem
A019064631-25g
E-Phenylethenylboronic acid pinacol ester
 83947-56-2 98%
25g
 $656.13 2023-08-31
Fluorochem
010848-250mg
trans-2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)styrene
 83947-56-2 95%
250mg
 ￡10.00 2022-03-01
Fluorochem
010848-1g
trans-2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)styrene
 83947-56-2 95%
1g
 ￡34.00 2022-03-01
Fluorochem
010848-5g
trans-2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)styrene
 83947-56-2 95%
5g
 ￡129.00 2022-03-01
Fluorochem
010848-25g
trans-2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)styrene
 83947-56-2 95%
25g
 ￡451.00 2022-03-01
TRC
P319993-10mg
E-Phenylethenylboronic Acid Pinacol Ester
 83947-56-2
10mg
 $ 50.00 2022-06-03
TRC
P319993-50mg
E-Phenylethenylboronic Acid Pinacol Ester
 83947-56-2
50mg
 $ 65.00 2022-06-03
TRC
P319993-100mg
E-Phenylethenylboronic Acid Pinacol Ester
 83947-56-2
100mg
 $ 80.00 2022-06-03

4,4,5,5-tetramethyl-2-[(E)-2-phenylethenyl]-1,3,2-dioxaborolane Production Method

Production Method 1

76-09-5 76-09-5
588-72-7 588-72-7
83947-56-2 83947-56-2
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  3 h, rt
Reference
Oxygen-promoted palladium(II) catalysis: Facile C(sp2)-C(sp2) bond formation via cross-coupling of alkenylboronic compounds and olefins
Yoon, Cheol Hwan; et al, Organic Letters, 2004, 6(22), 4037-4039

Production Method 2

591-50-4 591-50-4
75927-49-0 75927-49-0
83947-56-2 83947-56-2
Reaction Conditions
1.1 Reagents: Tributylamine Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Acetonitrile
Reference
Synthesis of trans-arylvinylboronates via a palladium catalyzed cross-coupling of a vinylboronate ester with aryl halides
Stewart, Sarah K.; et al, Journal of Organometallic Chemistry, 1994, 482(1-2), 293-300

Production Method 3

76-09-5 76-09-5
6783-05-7 6783-05-7
83947-56-2 83947-56-2
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  3 h, rt
Reference
Oxidative Palladium(II) Catalysis: A Highly Efficient and Chemoselective Cross-Coupling Method for Carbon-Carbon Bond Formation under Base-Free and Nitrogenous-Ligand Conditions
Yoo, Kyung Soo; et al, Journal of the American Chemical Society, 2006, 128(50), 16384-16393

Production Method 4

76-09-5 76-09-5
6783-05-7 6783-05-7
83947-56-2 83947-56-2
Reaction Conditions
1.1 Solvents: Diethyl ether
Reference
Pinacolyl boronic esters as components in the Petasis reaction
Koolmeister, Tobias; et al, Tetrahedron Letters, 2002, 43(34), 5965-5968

Production Method 5

69190-62-1 69190-62-1
83947-56-2 83947-56-2
Reaction Conditions
1.1 Reagents: Magnesium, butylhydro- Solvents: Toluene-d8 ;  16 h, 80 °C
Reference
Magnesium-Catalyzed Hydroboration of Terminal and Internal Alkynes
Magre, Marc ; et al, Angewandte Chemie, 2019, 58(21), 7025-7029

Production Method 6

73183-34-3 73183-34-3
83947-56-2 83947-56-2
Reaction Conditions
1.1 Catalysts: Copper nitride (Cu3N) Solvents: Ethanol ;  1 h, 30 °C
Reference
A copper nitride nanocube catalyst for highly efficient hydroboration of alkynes
Xu, Hang; et al, Organic & Biomolecular Chemistry, 2023, 21(7), 1404-1410

Production Method 7

75927-49-0 75927-49-0
83947-56-2 83947-56-2
Reaction Conditions
1.1 Catalysts: Polyethylene glycol dimethyl ether ,  Carbonylchlorohydrobis(tricyclohexylphosphine)ruthenium ;  18 h, 110 °C
Reference
PEG-mediated recyclable borylative coupling of vinyl boronates with olefins
Szyling, Jakub; et al, Journal of Catalysis, 2019, 376, 219-227

Production Method 8

76-09-5 76-09-5
83947-56-2 83947-56-2
Reaction Conditions
1.1 Reagents: Catechol ,  (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ;  0 °C; 0.5 h, 0 °C; 1 h, rt
1.2 Catalysts: Dicyclohexylborane Solvents: Tetrahydrofuran ;  0 °C; 2 h, rt
1.3 0 °C; 18 h, rt
1.4 Reagents: Oxygen ;  2 h, rt
Reference
Preparation of (E)-1-alkenylboronic acid pinacol esters via transfer of alkenyl group from boron to boron
Shirakawa, Kazuya; et al, Synthesis, 2004, (11), 1814-1820

Production Method 9

25015-63-8 25015-63-8
83947-56-2 83947-56-2
Reaction Conditions
1.1 Reagents: Norbornene Catalysts: Tetrakis(trimethylphosphine)iron Solvents: Hexane ;  18 h, 50 °C
Reference
Iron-Catalyzed E-Selective Dehydrogenative Borylation of Vinylarenes with Pinacolborane
Wang, Chao; et al, ACS Catalysis, 2016, 6(11), 7585-7589

Production Method 10

76-09-5 76-09-5
201852-49-5 201852-49-5
83947-56-2 83947-56-2
Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Potassium carbonate Solvents: Acetonitrile
Reference
Pd-Catalyzed coupling of benzyl bromides with BMIDA-substituted N-tosylhydrazones: synthesis of trans-alkenyl MIDA boronates
Li, Shichao; et al, Chemical Communications (Cambridge, 2022, 58(3), 399-402

Production Method 11

74213-48-2 74213-48-2
83947-56-2 83947-56-2
Reaction Conditions
1.1 Reagents: Tripotassium phosphate Catalysts: Bis(acetylacetonato)nickel ,  Zinc ,  1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Toluene ,  Cyclohexane ;  24 h, 120 °C
Reference
Nickel(II)-Catalyzed Borylation of Alkenyl Methyl Ethers via C-O Bond Cleavage
Qiu, Xiaodong ; et al, Organic Letters, 2020, 22(16), 6424-6428

Production Method 12

74213-48-2 74213-48-2
83947-56-2 83947-56-2
Reaction Conditions
1.1 Catalysts: Di-μ-chlorobis[(1,2,5,6-η)-1,5-cyclooctadiene]dirhodium ,  1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Diisopropyl ether ;  10 min, rt
1.2 Reagents: Potassium carbonate ,  Bis(pinacolato)diborane ;  10 min, rt
1.3 Solvents: Diisopropyl ether ;  12 h, 70 °C
Reference
Stereoselective Synthesis of Vinylboronates by Rh-Catalyzed Borylation of Stereoisomeric Mixtures
Li, Shenhuan; et al, Chinese Journal of Chemistry, 2019, 37(5), 462-468

Production Method 13

83622-41-7 83622-41-7
100-52-7 100-52-7
83947-56-2 83947-56-2
Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Manganese ,  Lithium iodide Catalysts: Trichlorotris(tetrahydrofuran)chromium Solvents: Tetrahydrofuran ;  30 min, 25 °C
1.2 Solvents: Tetrahydrofuran ;  4 h, 25 °C; 2 h, 25 °C
Reference
Transformation of aldehydes into (E)-1-alkenylsilanes and (E)-1-alkenylboronic esters with a catalytic amount of a chromium salt
Takai, Kazuhiko; et al, Bulletin of the Chemical Society of Japan, 2004, 77(8), 1581-1586

Production Method 14

108387-99-1 108387-99-1
73183-34-3 73183-34-3
83947-56-2 83947-56-2
Reaction Conditions
1.1 Catalysts: Triethylphosphine ,  Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-hydroxydirhodium Solvents: Diethyl ether ,  Tetrahydrofuran ;  6 h, 50 °C; 50 °C → rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Facile transformation of αβ-unsaturated carboxylic acids to alkenylboronic esters via rhodium-catalyzed decarbonylative borylation of α,β-unsaturated thioesters
Niwa, Takashi; et al, Chemistry Letters, 2017, 46(9), 1315-1318

Production Method 15

73183-34-3 73183-34-3
83947-56-2 83947-56-2
Reaction Conditions
1.1 Reagents: Triethylaluminum Catalysts: (SP-4-1)-[Bis[2-[bis[4-(trifluoromethyl)phenyl]phosphino-κP]phenyl]methylsilyl-κ… Solvents: Toluene ;  6 h, 60 °C
Reference
PSiP-pincer type palladium-catalyzed dehydrogenative borylation of alkenes and 1,3-dienes
Kirai, Naohiro; et al, Bulletin of the Chemical Society of Japan, 2013, 86(7), 784-799

Production Method 16

25015-63-8 25015-63-8
83947-56-2 83947-56-2
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  24 h, 70 °C; 70 °C → rt
1.2 Reagents: Oxygen ;  rt
Reference
Hydroboration of Terminal Alkenes and trans-1,2-Diboration of Terminal Alkynes Catalyzed by a Manganese(I) Alkyl Complex
Weber, Stefan ; et al, Angewandte Chemie, 2021, 60(46), 24488-24492

Production Method 17

25015-63-8 25015-63-8
83947-56-2 83947-56-2
Reaction Conditions
1.1 Catalysts: 2360835-90-9 ;  8 h, 30 °C
Reference
Aluminium complex-catalyzed hydroboration of alkenes and alkynes
Harinath, Adimulam; et al, New Journal of Chemistry, 2019, 43(26), 10531-10536

Production Method 18

25015-63-8 25015-63-8
83947-56-2 83947-56-2
Reaction Conditions
1.1 Catalysts: 1-Ethyl-3-methylimidazolium trifluoromethanesulfonate ,  Carbonylchlorohydrobis(triphenylphosphine)ruthenium Solvents: Carbon dioxide ,  Carbon dioxide ;  3 h, 50 - 55 bar, 40 °C
Reference
Recyclable Hydroboration of Alkynes Using RuH@IL and RuH@IL/scCO2 Catalytic Systems
Szyling, Jakub; et al, ACS Sustainable Chemistry & Engineering, 2018, 6(8), 10980-10988

Production Method 19

591-50-4 591-50-4
75927-49-0 75927-49-0
83947-56-2 83947-56-2
Reaction Conditions
1.1 Reagents: Bis(trifluoroacetoxy)iodobenzene ,  Bis(pinacolato)diborane Catalysts: (SP-4-3)-[2,6-Bis[(dimethylamino-κN)methyl]phenyl-κC]bromopalladium Solvents: Dichloromethane ;  16 h, 20 °C
1.2 Reagents: Cesium carbonate Solvents: Tetrahydrofuran ,  Water ;  20 h, 60 °C
Reference
Selective C-H Borylation of Alkenes by Palladium Pincer Complex Catalyzed Oxidative Functionalization
Selander, Nicklas; et al, Angewandte Chemie, 2010, 49(24), 4051-4053

Production Method 20

76-09-5 76-09-5
6783-05-7 6783-05-7
83947-56-2 83947-56-2
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  3 h, rt
Reference
Boron Trichloride-Mediated Synthesis of Indoles via the Aminoboration of Alkynes
Lv, Jiahang; et al, Advanced Synthesis & Catalysis, 2018, 360(21), 4054-4059

Production Method 21

73183-34-3 73183-34-3
83947-56-2 83947-56-2
Reaction Conditions
1.1 Reagents: Triphenylphosphine Catalysts: Copper oxide (Cu2O) Solvents: 1,4-Dioxane ;  5 h, 60 °C
Reference
Polyhedral Cu2O Crystals for Diverse Aryl Alkyne Hydroboration Reactions
Tsai, Hsin-Yi; et al, Chemistry - A European Journal, 2019, 25(5), 1300-1303

Production Method 22

73183-34-3 73183-34-3
83947-56-2 83947-56-2
Reaction Conditions
1.1 Catalysts: Sodium tert-butoxide ,  Cuprous chloride ,  Bis[2-(diphenylphosphino)phenyl] ether Solvents: Tetrahydrofuran ;  30 min, rt
1.2 Solvents: Tetrahydrofuran ;  10 min, rt
1.3 Reagents: Methanol ;  24 h, rt
Reference
Copper-catalyzed boration of activated alkynes. Chiral boranes via a one-pot copper-catalyzed boration and reduction protocol
Jung, Ho-Young; et al, Tetrahedron, 2012, 68(17), 3444-3449

Production Method 23

75927-49-0 75927-49-0
83947-56-2 83947-56-2
Reaction Conditions
1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydirhodium ,  1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: 1,4-Dioxane ;  16 h, 90 °C
Reference
Transfer C-H borylation of alkenes under Rh(I)-catalysis: insight into the mechanism, selectivity-control & synthetic capacity
Veth, Lukas; et al, ChemRxiv, 2021, 1, 1-12

Production Method 24

73183-34-3 73183-34-3
637-44-5 637-44-5
83947-56-2 83947-56-2
Reaction Conditions
1.1 Catalysts: Copper oxide (Cu2O) Solvents: 1,4-Dioxane ;  18 h, 100 °C
Reference
Copper-catalyzed decarboxylative hydroboration of phenylpropiolic acids under ligand-free or both ligand- and base-free conditions
Zhao, Ying-Wei; et al, Chinese Chemical Letters, 2016, 27(4), 571-574

Production Method 25

25015-63-8 25015-63-8
83947-56-2 83947-56-2
Reaction Conditions
1.1 Catalysts: Di-μ-chlorobis[(1,2,5,6-η)-1,5-cyclooctadiene]dirhodium Solvents: Toluene
Reference
Rhodium- and ruthenium-catalyzed dehydrogenative borylation of vinylarenes with pinacolborane: stereoselective synthesis of vinylboronates
Murata, Miki; et al, Bulletin of the Chemical Society of Japan, 2002, 75(4), 825-829

Production Method 26

25015-63-8 25015-63-8
83947-56-2 83947-56-2
Reaction Conditions
1.1 Catalysts: 2781183-95-5 Solvents: Toluene ;  12 h, 100 °C
Reference
Group 4 Metallocene Complexes Supported by a Redox-Active O,C-Chelating Ligand
Zhao, Qiuting; et al, Organometallics, 2022, 41(12), 1488-1500

Production Method 27

73183-34-3 73183-34-3
6783-05-7 6783-05-7
83947-56-2 83947-56-2
Reaction Conditions
1.1 Solvents: Diethyl ether ,  Pentane
Reference
Enantioselective Conjunctive Cross-Coupling of Bis(alkenyl)borates: A General Synthesis of Chiral Allylboron Reagents
Edelstein, Emma K.; et al, Journal of the American Chemical Society, 2017, 139(14), 5027-5030

Production Method 28

72824-05-6 72824-05-6
83947-56-2 83947-56-2
Reaction Conditions
1.1 Catalysts: Grubbs second generation catalyst Solvents: Dichloromethane ;  12 h, reflux
Reference
Synthesis of Functionalized Vinyl Boronates via Ruthenium-Catalyzed Olefin Cross-Metathesis and Subsequent Conversion to Vinyl Halides
Morrill, Christie; et al, Journal of Organic Chemistry, 2003, 68(15), 6031-6034

Production Method 29

76-09-5 76-09-5
201852-49-5 201852-49-5
83947-56-2 83947-56-2
Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Potassium carbonate Solvents: Acetonitrile ;  2 h, rt
Reference
A General Method for Interconversion of Boronic Acid Protecting Groups: Trifluoroborates as Common Intermediates
Churches, Quentin I.; et al, Journal of Organic Chemistry, 2015, 80(11), 5428-5435

Production Method 30

1566-65-0 1566-65-0
73183-34-3 73183-34-3
83947-56-2 83947-56-2
Reaction Conditions
1.1 Catalysts: Di-μ-chlorobis[(1,2,5,6-η)-1,5-cyclooctadiene]dirhodium ,  1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] Solvents: Diisopropyl ether ;  10 min, rt
1.2 Reagents: Potassium carbonate ;  10 min, rt
1.3 Solvents: Diisopropyl ether ;  12 h, 70 °C
Reference
Stereoselective Synthesis of Vinylboronates by Rh-Catalyzed Borylation of Stereoisomeric Mixtures
Li, Shenhuan; et al, Chinese Journal of Chemistry, 2019, 37(5), 462-468

Production Method 31

25015-63-8 25015-63-8
83947-56-2 83947-56-2
Reaction Conditions
1.1 Catalysts: Potassium tert-butoxide ,  Cobalt, dichloro[4′-(4-pyridinyl)-2,2′:6′,2′′-terpyridine-κN1,κN1′,κN1′′]-, (SP-… Solvents: Tetrahydrofuran ;  1 min, rt
1.2 10 min, rt
1.3 Reagents: Dichloromethane
Reference
Highly efficient and selective hydroboration of terminal and internal alkynes catalyzed by a cobalt(II) coordination polymer
Zhang, Guoqi; et al, Organic Chemistry Frontiers, 2019, 6(18), 3228-3233

Production Method 32

1195-66-0 1195-66-0
83947-56-2 83947-56-2
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Catalysts: Bis(triphenylphosphine)nickel dichloride Solvents: Tetrahydrofuran ;  22 °C → 0 °C
1.2 5 min, 0 °C; 0 °C → 22 °C; 6 h, 22 °C
1.3 24 h, 22 °C
Reference
α-Selective Ni-Catalyzed Hydroalumination of Aryl- and Alkyl-Substituted Terminal Alkynes: Practical Syntheses of Internal Vinyl Aluminums, Halides, or Boronates
Gao, Fang; et al, Journal of the American Chemical Society, 2010, 132(32), 10961-10963

4,4,5,5-tetramethyl-2-[(E)-2-phenylethenyl]-1,3,2-dioxaborolane Raw materials

4,4,5,5-tetramethyl-2-[(E)-2-phenylethenyl]-1,3,2-dioxaborolane Preparation Products

4,4,5,5-tetramethyl-2-[(E)-2-phenylethenyl]-1,3,2-dioxaborolane Related Literature

Related Categories

83947-56-2 (4,4,5,5-tetramethyl-2-[(E)-2-phenylethenyl]-1,3,2-dioxaborolane) Related Products

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd